Cas no 86386-60-9 (Tauroursocholic acid)

• Product Name: Tauroursocholic acid
• CAS No: 86386-60-9
• MF: C₂₆H₄₅NO₇S
• MW: 515.703007459641
• CID: 991580
• Update Time: 2024-03-01

Tauroursocholic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(3a,5b,7b,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-Ethanesulfonic acid
• Tauroursocholic acid
• Tauroursocholate
• LMST05040014

• Inchi： 1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)/t15-,16+,17-,18-,19+,20+,21+,22+,24+,25+,26-/m1/s1
• InChI Key： WBWWGRHZICKQGZ-FREJXKSPSA-N
• SMILES： S(CCNC(CC[C@@H](C)[C@H]1CC[C@H]2[C@@H]3[C@H](C[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3C[C@@H]([C@@]21C)O)O)O)=O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 891
• Topological Polar Surface Area: 153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives